Cas no 1173022-59-7 (Acetophenone-13C8)

• Product Name: Acetophenone-13C8
• CAS No: 1173022-59-7
• MF: C₈H₈O
• MW: 128.089760780334
• CID: 4772639
• Update Time: 2025-10-29

Acetophenone-13C8 Chemical and Physical Properties

Names and Identifiers

• Acetophenone-13C8

• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1
• InChI Key： KWOLFJPFCHCOCG-LLXNCONNSA-N
• SMILES： O=[13C]([13CH3])[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Acetophenone-13C8

Comprehensive Analysis of Acetophenone-13C8 (CAS No. 1173022-59-7): Applications and Industry Insights

Acetophenone-13C8 (CAS No. 1173022-59-7) is a stable isotope-labeled derivative of acetophenone, where all eight carbon atoms are replaced with the carbon-13 (13C) isotope. This compound is widely utilized in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and metabolic research due to its unique isotopic properties. The 13C-labeled structure enables precise tracking of molecular pathways, making it invaluable in pharmaceutical development, environmental analysis, and biochemical studies.

In recent years, the demand for isotope-labeled compounds like Acetophenone-13C8 has surged, driven by advancements in precision medicine and drug discovery. Researchers frequently search for terms such as "13C-labeled acetophenone uses" or "CAS 1173022-59-7 applications," reflecting growing interest in its role in quantitative analysis and tracer studies. Its compatibility with high-performance liquid chromatography (HPLC) and gas chromatography (GC) further enhances its utility in analytical workflows.

The synthesis of Acetophenone-13C8 involves meticulous isotopic enrichment techniques to ensure high purity (>98%). This is critical for applications requiring minimal interference from unlabeled species, such as stable isotope dilution assays (SIDA). Laboratories often prioritize compounds with low isotopic impurity, a key factor when selecting reagents for clinical diagnostics or food authenticity testing.

From an industrial perspective, Acetophenone-13C8 is pivotal in flavor and fragrance research, where isotopic labeling helps identify synthetic versus natural components. Searches for "isotopic labeling in fragrance analysis" or "13C8 acetophenone suppliers" highlight its niche yet expanding market. Additionally, its use in environmental toxicology—such as tracing pollutant degradation—aligns with global trends toward sustainable chemistry and green analytics.

Future developments may focus on scaling production to meet the needs of high-throughput screening and multi-omics research. As AI-driven drug design gains traction, tools like Acetophenone-13C8 will remain essential for validating computational predictions with empirical data. This positions the compound at the intersection of traditional analytical chemistry and cutting-edge biotechnology.